4-Amino-3-fluorophenylacetonitrile
Description
4-Amino-3-fluorophenylacetonitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in pharmaceuticals and other industries. It is a white crystalline solid with a molecular weight of 164.14 g/mol and a melting point of 98-100°C.
Scientific Research Applications
Catalyst-Free Synthesis
Researchers have demonstrated a catalyst-free synthesis method for creating novel derivatives using 4-fluorophenylacetonitrile. This approach offers several advantages, such as safe handling, excellent yields, shorter reaction times, and simple workup procedures, thereby presenting an efficient alternative to traditional synthesis methods (Govindaraju et al., 2016).
Anti-Proliferative Properties
A study on the synthesis and characterization of benzochromene derivatives, including 3-Amino-1-(4-fluorophenyl)-1H-benzo[f]chromene-2-carbonitrile, revealed potent cytotoxic activity against colorectal cancer cell lines. The compound induced apoptosis through a caspase-dependent pathway, highlighting its potential as a chemotherapeutic agent (Ahagh et al., 2019).
Fluorescent Amino Acids
Fluorescent amino acids, including those derived from 4-Amino-3-fluorophenylacetonitrile, have emerged as powerful tools for studying biological systems. They are utilized in constructing fluorescent peptides and proteins for tracking interactions and imaging events with high spatial resolution, without disrupting native biomolecular properties (Cheng et al., 2020).
Chemosensors for Ion Recognition
New amino acid-based fluorimetric chemosensors have been developed for detecting biologically and analytically important ions. This research shows the potential of incorporating fluorescent amino acids into peptidic frameworks for sensing applications (Esteves et al., 2016).
Antimicrobial Activity
The synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile has demonstrated antimicrobial activity. This showcases the role of fluorinated compounds in developing new antimicrobial agents (Puthran et al., 2019).
Enzymatic Docking Studies
A fluorinated α-aminonitrile compound was synthesized and its docking into the IDO enzyme was studied, providing insights into the compound's reactivity and potential therapeutic applications (Brahmachari et al., 2015).
Properties
IUPAC Name |
2-(4-amino-3-fluorophenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5H,3,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKWYLDRWNSBKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC#N)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372217 |
Source
|
| Record name | 4-Amino-3-fluorophenylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
180149-19-3 |
Source
|
| Record name | 4-Amino-3-fluorophenylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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